N-(benzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(3-morpholinopropyl)acetamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)-N-(3-morpholin-4-ylpropyl)acetamide;hydrochloride
• InChI: InChI=1S/C22H24FN3O2S.ClH/c23-18-8-6-17(7-9-18)16-21(27)26(11-3-10-25-12-14-28-15-13-25)22-24-19-4-1-2-5-20(19)29-22;/h1-2,4-9H,3,10-16H2;1H
• InChI Key: QRBBBLOAVKKCLO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCN(C2=NC3=CC=CC=C3S2)C(=O)CC4=CC=C(C=C4)F.Cl
• Molecular Formula: C22H25ClFN3O2S
• Molecular Weight: 450.0 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(3-morpholinopropyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClFN3O2S and its molecular weight is 449.97. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(3-morpholinopropyl)acetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(3-morpholinopropyl)acetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Kinase Inhibitory and Anticancer Activities

Compounds similar to N-(benzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(3-morpholinopropyl)acetamide hydrochloride have been synthesized and evaluated for their Src kinase inhibitory activities and anticancer properties. A study by Fallah-Tafti et al. (2011) synthesized derivatives that showed significant inhibition of c-Src kinase and cell proliferation in various cancer cell lines, including colon carcinoma (HT-29), breast carcinoma (BT-20), and leukemia (CCRF-CEM) cells, suggesting their potential as anticancer agents (Fallah-Tafti et al., 2011).

Antimicrobial Properties

Another application of these compounds is in the development of new antibacterial agents. Bhoi et al. (2015) synthesized a series of N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives, showing broad-spectrum antibacterial activity against various Gram-positive and Gram-negative bacteria (Bhoi et al., 2015).

Anticonvulsant Effects

Compounds with similar structures have also been evaluated for their anticonvulsant properties. Amir et al. (2011) synthesized derivatives that showed promising anticonvulsant lead characteristics, highlighting the potential of these compounds in the treatment of epilepsy (Amir et al., 2011).